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Compound of Interest

Compound Name:

(R)-2-((((9H-Fluoren-9-

yl)methoxy)carbonyl)amino)-2-

methylpent-4-enoic acid

Cat. No.: B613592 Get Quote

This guide provides the key physicochemical properties of (R)-2-((Fmoc-amino))-2-methylpent-

4-enoic acid, a crucial amino acid derivative for peptide synthesis and drug development. The

data is compiled for researchers, scientists, and professionals in the field of medicinal

chemistry and pharmaceutical innovation.

Physicochemical Properties
The molecular formula and weight are fundamental parameters for any chemical compound,

essential for stoichiometric calculations in synthesis, analytical characterization, and

formulation development. The table below summarizes these core properties for the specified

compound.
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Property Value Reference

Synonyms
Fmoc-α-Me-D-Gly(allyl)-OH,

Fmoc-α-methyl-D-allylglycine
[1]

Molecular Formula C₂₁H₂₁NO₄ [1][2]

Molecular Weight 351.4 g/mol [1][2]

CAS Number 288617-76-5 [1]

Appearance White to off-white powder [1]

Purity ≥ 99.5% (Chiral HPLC) [1]

Methodology for Information Retrieval
The data presented was obtained through a systematic query of chemical databases using the

compound's systematic name and structural synonyms. The process involved identifying the

correct chemical entity and collating its verified physicochemical data from established

suppliers and chemical information repositories.
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User Query:
Molecular Weight of

(R)-2-((Fmoc-amino))-2-methylpent-4-enoic acid

Synonym Identification:
Fmoc-α-methyl-D-allylglycine

Identify alternate names

Database Search

Query databases

Data Extraction:
- Molecular Formula
- Molecular Weight

- CAS Number

Retrieve properties

Data Verification

Cross-reference sources

Final Data Table

Compile verified data

Click to download full resolution via product page

Workflow for Physicochemical Data Retrieval.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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